N-(3,5-dimethylphenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C19H25N3O3/c1-13-10-14(2)12-15(11-13)20-18(24)19(25)21-8-5-16(6-9-21)22-7-3-4-17(22)23/h10-12,16H,3-9H2,1-2H3,(H,20,24)
• InChI Key: ILNZZHPUELPMLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)N2CCC(CC2)N3CCCC3=O)C
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

Research has been dedicated to the synthesis of N-(3,5-dimethylphenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide derivatives, highlighting methods that ensure high yield and purity suitable for further applications. For example, studies have shown the synthesis of related compounds using carbodiimide condensation as a convenient and fast method, ensuring high purity of the final product (Yu et al., 2014)[https://consensus.app/papers/synthesis-yu/687f40cdcc205e779306e5c35154b70e/?utm_source=chatgpt].

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using X-ray diffraction techniques, revealing the conformation and spatial arrangement of the molecule. This detailed structural information is crucial for understanding the compound's interactions at the molecular level (Banfield et al., 1987)[https://consensus.app/papers/heterocyclicderivatives-guanidine-formation-xray-banfield/d10b63aaa04a520b95f0d733941346f3/?utm_source=chatgpt].

Chemical Reactions and Properties

Research has also focused on the chemical reactions involving N-(3,5-dimethylphenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide and its derivatives. Studies have explored its reactivity, demonstrating its potential in forming novel compounds with significant biological activities. For instance, compounds showing promising activity against various enzymes have been synthesized, highlighting the versatility of this chemical structure (Khalid et al., 2014)[https://consensus.app/papers/synthesis-biologically-nsubstituted2-khalid/ca3042dfdb1d554cb6b1d36488056bf7/?utm_source=chatgpt].

Physical Properties Analysis

The physical properties of N-(3,5-dimethylphenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide, such as solubility, melting point, and crystalline structure, have been examined to facilitate its use in various applications. Research on related compounds provides insights into optimizing these properties for specific uses (Olszewska et al., 2011)[https://consensus.app/papers/powder-diffraction-data-nderivatives-olszewska/9a07fe33a8e854c0a372810370c50b23/?utm_source=chatgpt].

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds and stability under different conditions, have been a subject of study. These investigations are key to understanding how N-(3,5-dimethylphenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide and its derivatives can be used in the synthesis of new materials or drugs (Mercadante et al., 2013)[https://consensus.app/papers/synthesis-mercadante/1fb4cef3d9de57e799062015133036ad/?utm_source=chatgpt].

Future Directions

The study of this compound could provide interesting insights into the properties and potential applications of complex organic molecules. Future research could focus on synthesizing the compound, studying its properties, and exploring its potential uses.